Cas no 4119-41-9 (Benzene,(3-iodopropyl)-)

Benzene, (3-iodopropyl)-, is an organoiodine compound featuring a benzene ring substituted with a 3-iodopropyl group. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, where the iodine moiety serves as a reactive site. Its stability and well-defined reactivity profile enhance its utility in the preparation of more complex aromatic derivatives. The compound is also employed in pharmaceutical and materials science research for introducing phenylpropyl motifs. Proper handling is required due to the presence of the iodine substituent, which may pose reactivity and toxicity concerns under certain conditions.
Benzene,(3-iodopropyl)- structure
Benzene,(3-iodopropyl)- structure
Product Name:Benzene,(3-iodopropyl)-
CAS No:4119-41-9
MF:C9H11I
MW:246.088114976883
MDL:MFCD00019036
CID:330407
PubChem ID:24873967
Update Time:2025-06-08

Benzene,(3-iodopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(3-iodopropyl)-
    • 4-Iodo-n-propylbenzene
    • 3-Iodo-1-phenylpropane
    • 1-Iodo-3-phenylpropane
    • 3-iodopropylbenzene
    • 3-phenyl-1-iodopropane
    • 3-phenylpropanyl iodide
    • 3-phenylpropyl iodide
    • l-Iodo-3-phenylpropane
    • PhCH2CH2CH2I
    • AC6098
    • MFCD00019036
    • 1-Iodo-3-phenylpropane, 97%
    • AS-76610
    • (3-Iodopropyl)benzene
    • SY249461
    • NS00116057
    • Benzene, (3-iodopropyl)-
    • CS-0187748
    • 1-iodo-3-phenyl-propane
    • AB87298
    • 4119-41-9
    • AKOS005254401
    • 1-iodo-3-phenyl propane
    • A937110
    • FT-0618797
    • DTXSID00194110
    • SCHEMBL384760
    • G-PHENYL PROPYLIODINE
    • MDL： MFCD00019036
    • Inchi： 1S/C9H11I/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
    • InChI Key： RGCKJSPKMTWLLX-UHFFFAOYSA-N
    • SMILES： ICCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 245.99100
  • Monoisotopic Mass: 245.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 74.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.530 g/mL at 25 °C(lit.)
  • Boiling Point: 248°Cat760mmHg
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.5820(lit.)
  • PSA: 0.00000
  • LogP: 3.05420
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

Benzene,(3-iodopropyl)- Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Safety Term：S24/25

Benzene,(3-iodopropyl)- Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,(3-iodopropyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
517690-5G
Benzene,(3-iodopropyl)-
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5g
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eNovation Chemicals LLC
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(3-Iodopropyl)benzene
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Benzene,(3-iodopropyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4119-41-9)Benzene,(3-iodopropyl)-
Order Number:A937110
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:22
Price ($):199.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4119-41-9)3-Iodo-1-phenylpropane
Order Number:LE7782
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4119-41-9)Benzene,(3-iodopropyl)-
A937110
Purity:99%
Quantity:5g
Price ($):199.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4119-41-9)3-Iodo-1-phenylpropane
LE7782
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email